![molecular formula C11H14ClNO3 B1212846 Hydrastinine Hydrochloride CAS No. 4884-68-8](/img/structure/B1212846.png)
Hydrastinine Hydrochloride
Overview
Description
Hydrastinine Hydrochloride is a semisynthetic alkaloid derived from the hydrolysis of the alkaloid hydrastine . It was found naturally in small quantities in Hydrastis canadensis L. (Ranunculaceae) . The drug was patented by Bayer as a haemostatic drug during the 1910s .
Synthesis Analysis
Hydrastinine was produced by oxidative splitting of hydrastine hydrochloride with nitric acid in good yield . The first known synthesis of methylenedioxymethamphetamine (MDMA) was actually an intermediate in the synthesis of the methylated analogue of hydrastinine, methylhydrastinine .
Molecular Structure Analysis
The molecular formula of Hydrastinine Hydrochloride is C11H14ClNO3 . The molar mass is 243.687 Da . The IUPAC name is 6-Methyl-5,6,7,8-tetrahydro [1,3]dioxolo [4,5- g ]isoquinolin-5-ol .
Chemical Reactions Analysis
Hydrastinine has also been found as an impurity or side product in MDMA synthesis performed by low pressure amination of 3,4-methylenedioxyphenylpropan-2-one with methylamine .
Scientific Research Applications
Synthesis of Alkaloids
Hydrastinine is a semisynthetic alkaloid that can be produced by various processes from either hydrastine, berberine, or narcotine . It is produced by oxidative splitting of hydrastine hydrochloride with nitric acid in good yield .
Haemostatic Drug
Hydrastinine was patented by Bayer as a haemostatic drug during the 1910s . Haemostatic drugs are used to promote hemostasis (the process that causes bleeding to stop), which makes it useful in surgeries and other medical procedures where control of bleeding is necessary .
Stimulating Action on the Uterus
Hydrastinine exerts a strong stimulating action on the uterus of all species studied, including humans . This property could make it useful in managing certain gynecological conditions .
Treatment of Abnormal Uterine Conditions
Hydrastinine and the closely related alkaloid cotarnine have been employed as hemostatics, particularly in abnormal uterine conditions . This suggests potential applications in the treatment of conditions such as abnormal uterine bleeding .
Intermediate in the Synthesis of MDMA
The first known synthesis of methylenedioxymethamphetamine (MDMA) was actually an intermediate in the synthesis of the methylated analogue of hydrastinine, methylhydrastinine . This indicates that hydrastinine could have applications in the synthesis of certain psychoactive substances .
Impurity or Side Product in MDMA Synthesis
Hydrastinine has also been found as an impurity or side product in MDMA synthesis performed by low pressure amination of 3,4-methylenedioxyphenylpropan-2-one with methylamine . This suggests that hydrastinine could be used as a marker for the detection of illicit MDMA synthesis .
Mechanism of Action
Target of Action
Hydrastinine Hydrochloride primarily targets the uterus across various species, including humans . It is known to exert a strong stimulating action on the uterus .
Mode of Action
It is known to stimulate the uterus, which can lead to contractions . This property makes it particularly useful as a hemostatic agent, especially in abnormal uterine conditions .
Biochemical Pathways
Hydrastinine is a semisynthetic alkaloid derived from the hydrolysis of the alkaloid hydrastine . The production process involves the oxidative splitting of hydrastine hydrochloride with nitric acid . .
Pharmacokinetics
It is known that the compound undergoes hepatic metabolism and renal excretion .
Result of Action
The primary result of Hydrastinine Hydrochloride’s action is its hemostatic effect , particularly in abnormal uterine conditions . By stimulating the uterus, it can help control bleeding .
Safety and Hazards
properties
IUPAC Name |
6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3.ClH/c1-12-3-2-7-4-9-10(15-6-14-9)5-8(7)11(12)13;/h4-5,11,13H,2-3,6H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLNQCQJCIITVHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=CC3=C(C=C2C1O)OCO3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
6592-85-4 (Parent) | |
Record name | Hydrastinine hydrochloride [NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004884688 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID0047878 | |
Record name | Hydrastinine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0047878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hydrastinine Hydrochloride | |
CAS RN |
4884-68-8, 6592-85-4 | |
Record name | 1,3-Dioxolo[4,5-g]isoquinolin-5-ol, 5,6,7,8-tetrahydro-6-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4884-68-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Hydrastinine hydrochloride [NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004884688 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydrastinine Hydrochloride | |
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Record name | Hydrastinine Hydrochloride | |
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Record name | Hydrastinine hydrochloride | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hydrastinine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.179 | |
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Record name | HYDRASTININE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S8253P6A1G | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Does Hydrastinine Hydrochloride exhibit any adsorption properties, and if so, how does this relate to its potential for isolating other compounds?
A1: Yes, Hydrastinine Hydrochloride, like other salts of nitrogenous bases, demonstrates significant adsorption to synthetic zeolites like decalso. [] This adsorption is reversible, and the compound can be fully desorbed using moderately strong solutions of acids or salts. [] This property suggests that Hydrastinine Hydrochloride could be instrumental in the isolation and purification of other nitrogenous bases through adsorption and desorption processes. []
Q2: How effective is Hydrastinine Hydrochloride as a local hemostatic agent compared to other commonly used substances?
A3: Research indicates that a 10% solution of Hydrastinine Hydrochloride does not exhibit significant local hemostatic properties. [] Compared to Epinephrine, which demonstrates effective and rapid vasoconstriction for controlling bleeding in small, superficial wounds, Hydrastinine Hydrochloride appears to be ineffective. [] Furthermore, substances like Stypticin and Styptol, often marketed for their hemostatic properties, were also found to be inefficient, even aggravating hemorrhage in certain instances. []
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